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Compound of Interest

Compound Name: 2-Ethylaniline

Cat. No.: B167055 Get Quote

An In-depth Technical Guide to 2-Ethylaniline

Introduction
2-Ethylaniline, with the CAS number 578-54-1, is an aromatic organic compound belonging to

the aniline family.[1] Structurally, it is characterized by an aniline molecule substituted with an

ethyl group at the second carbon of the benzene ring.[1] It presents as a colorless to pale

yellow or brown liquid, which may darken upon exposure to air and light.[1][2][3] This chemical

is a crucial intermediate in the synthesis of a variety of products across several industries,

including pharmaceuticals, dyes, and agrochemicals.[2][4] Its utility stems from the reactivity of

the amine group and the aromatic ring, allowing it to be a versatile precursor for more complex

molecules.[1][4]

Chemical and Physical Properties
The fundamental physical and chemical properties of 2-Ethylaniline are summarized in the

table below. This data is essential for its handling, storage, and application in various chemical

processes.
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Property Value

CAS Number 578-54-1[1]

Molecular Formula C₈H₁₁N[1]

Molecular Weight 121.18 g/mol

Appearance Colorless to pale yellow or brown liquid[1][2]

Odor Characteristic amine-like odor[1]

Melting Point -44 °C[2][5]

Boiling Point 210-215 °C[2][5][6]

Density 0.983 g/mL at 25 °C[2][5]

Refractive Index n20/D 1.559[2][5]

Flash Point 85 °C (185 °F)[2][7]

Vapor Pressure 0.11 mmHg at 20 °C[2][6]

Vapor Density 4.2 (vs air)[2][6]

Solubility
Slightly soluble in water; soluble in organic

solvents like ethanol and ether.[1][2][8]

Synthesis of 2-Ethylaniline
The most common and direct method for synthesizing 2-Ethylaniline is through the reduction

of 2-ethylnitrobenzene.[9] This transformation can be achieved using various reducing agents

and catalytic systems.[9]

Experimental Protocol: Reduction of 2-
Ethylnitrobenzene with Iron
This classic method utilizes iron powder in the presence of an acid, such as ammonium

chloride, to reduce the nitro group.

Materials:
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2-ethylnitrobenzene

Iron powder

Ammonium chloride

Ethanol

Water

Organic solvent (e.g., ethyl acetate)

Procedure:

A solution of 2-ethylnitrobenzene is prepared in a mixture of ethanol and water.

Iron powder (approximately 10 equivalents) and ammonium chloride (approximately 10

equivalents) are added to the solution.[9]

The reaction mixture is heated to reflux.[9]

The progress of the reaction is monitored using thin-layer chromatography (TLC) until all the

starting material has been consumed.[9]

Once the reaction is complete, the hot mixture is filtered to remove the iron salts.[9]

The filtrate is then concentrated to remove the ethanol.

The product is extracted from the aqueous residue using an organic solvent.[9]

The combined organic layers are dried over an anhydrous drying agent (e.g., sodium sulfate)

and the solvent is removed under reduced pressure to yield 2-Ethylaniline.[9]
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Diagram 1: Synthesis workflow for 2-Ethylaniline.

Industrial Applications
2-Ethylaniline is a versatile intermediate with significant applications in various industrial

sectors.

Dyes and Pigments: It serves as a key precursor in the manufacturing of azo dyes, which are

widely used in textiles, printing inks, and paints.[4]

Pharmaceuticals: The compound is integral to the synthesis of a range of drug molecules

and active pharmaceutical ingredients (APIs).[4][10]

Agrochemicals: It is used as an intermediate in the production of certain pesticides and

herbicides, contributing to crop protection.[2][4]

Specialty Chemicals: 2-Ethylaniline is also utilized in the synthesis of other specialty

chemicals, such as rubber additives and antioxidants.[4]
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Diagram 2: Industrial applications of 2-Ethylaniline.

Safety and Handling
2-Ethylaniline is classified as a toxic substance and requires careful handling to prevent

exposure.[11][12]

Hazards:
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Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[11][12] Exposure

can lead to methemoglobinemia, a condition that reduces the blood's ability to carry oxygen,

causing symptoms like headache, dizziness, and cyanosis (bluish skin).[3][11]

Irritation: The compound can cause irritation to the skin, eyes, and respiratory tract.[3][11]

Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air

when heated.[7][13]

Safe Handling Procedures:

Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood.

[11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and protective clothing.[11][12]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.[12]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[7][13]

First Aid Measures:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Do not use

mouth-to-mouth resuscitation.[11]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Seek immediate medical attention.[11]
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Diagram 3: First aid workflow for 2-Ethylaniline exposure.

Analytical Methods
The identity and purity of 2-Ethylaniline are typically confirmed using a combination of

spectroscopic techniques.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the molecular structure.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify characteristic functional

groups, particularly the N-H stretching of the primary amine.[9]

Gas Chromatography (GC): GC is often used to determine the purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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